Cas no 2414303-66-3 (trans-(5-Fluoro-piperidin-3-yl)-carbamic acid tert-butyl ester)

• Product Name: trans-(5-Fluoro-piperidin-3-yl)-carbamic acid tert-butyl ester
• CAS No: 2414303-66-3
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.268466234207
• MDL: MFCD22566229
• CID: 4777825
• Update Time: 2026-02-27

trans-(5-Fluoro-piperidin-3-yl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• trans-(5-Fluoro-piperidin-3-yl)-carbamic acid tert-butyl ester

• MDL： MFCD22566229
• Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-8-4-7(11)5-12-6-8/h7-8,12H,4-6H2,1-3H3,(H,13,14)/t7-,8-/m1/s1
• InChI Key： ACHGEWOGBWGEEL-HTQZYQBOSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1C[C@@H](F)CNC1

Additional information on trans-(5-Fluoro-piperidin-3-yl)-carbamic acid tert-butyl ester

Comprehensive Guide to trans-(5-Fluoro-piperidin-3-yl)-carbamic acid tert-butyl ester (CAS No. 2414303-66-3)

The compound trans-(5-Fluoro-piperidin-3-yl)-carbamic acid tert-butyl ester (CAS No. 2414303-66-3) is a fluorinated piperidine derivative with significant applications in pharmaceutical research and organic synthesis. This tert-butyl carbamate derivative is widely recognized for its role as a key intermediate in the development of bioactive molecules, particularly in the field of central nervous system (CNS) drug discovery. Its unique structural features, including the 5-fluoro substitution and trans-configuration, make it a valuable building block for medicinal chemists.

One of the most searched questions about trans-(5-Fluoro-piperidin-3-yl)-carbamic acid tert-butyl ester is its synthetic route and purity specifications. Researchers often seek high-purity batches of this compound for structure-activity relationship (SAR) studies. The growing interest in fluorinated pharmaceutical intermediates has further increased demand for this chemical, as fluorine incorporation often enhances metabolic stability and bioavailability of drug candidates.

The physicochemical properties of CAS 2414303-66-3 make it particularly useful in modern drug discovery. The tert-butyloxycarbonyl (Boc) protecting group provides excellent stability during synthetic transformations while allowing for mild deprotection conditions. This characteristic aligns perfectly with current trends in green chemistry and sustainable synthesis, which prioritize milder reaction conditions and reduced environmental impact.

In the context of AI-assisted drug discovery, compounds like trans-(5-Fluoro-piperidin-3-yl)-carbamic acid tert-butyl ester have gained attention as valuable fragments for virtual screening libraries. The fluorine atom in its structure is particularly interesting for molecular docking studies, as it can form specific interactions with biological targets. This has become a hot topic in computational chemistry forums and research publications.

The storage conditions and handling recommendations for this compound are frequently searched topics. While not classified as hazardous, proper storage at 2-8°C under inert atmosphere is recommended to maintain its stability. The compound's solubility profile (typically soluble in common organic solvents like DCM, DMF, and THF) makes it versatile for various synthetic applications.

Recent publications have highlighted the use of 2414303-66-3 in the synthesis of novel kinase inhibitors and G protein-coupled receptor (GPCR) modulators. The pharmaceutical industry's growing focus on precision medicine and targeted therapies has increased the relevance of such specialized building blocks. Researchers are particularly interested in how the stereochemistry at the 3-position affects biological activity in final drug molecules.

From a market perspective, the demand for fluorinated building blocks like trans-(5-Fluoro-piperidin-3-yl)-carbamic acid tert-butyl ester has shown steady growth. Analytical techniques for quality control, including HPLC purity analysis and chiral separation methods, are often discussed in conjunction with this compound. The development of robust analytical methods for such intermediates remains an active area of research in pharmaceutical chemistry.

The patent landscape reveals numerous applications of this compound in intellectual property related to CNS drugs and antiviral agents. Its structural versatility allows for diverse modifications, making it attractive for lead optimization programs. Current research trends suggest increasing use of such fluorinated intermediates in the development of next-generation therapeutics with improved pharmacokinetic profiles.

For researchers working with CAS 2414303-66-3, understanding its spectroscopic characteristics (including NMR fingerprint and mass spectral data) is crucial for compound identification and quality verification. The availability of comprehensive spectral data has become increasingly important in the era of open science and data sharing initiatives.

In conclusion, trans-(5-Fluoro-piperidin-3-yl)-carbamic acid tert-butyl ester represents an important class of pharmaceutical intermediates with broad utility in modern drug discovery. Its unique combination of fluorine substitution and protected amine functionality makes it particularly valuable for medicinal chemistry applications. As the pharmaceutical industry continues to explore novel chemical space, compounds like this will likely maintain their importance in the development of innovative therapeutics.